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Compound of Interest

Compound Name: Aminopropylon

CAS No.: 3690-04-8

Cat. No.: B1200042

Get Quote

Executive Summary: The Physicochemical Reality
Aminopropylon (N-(2,3-Dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-2-

(dimethylamino)propanamide) is a pyrazolone derivative structurally related to

Aminophenazone.[1]

Users frequently encounter solubility failures because they treat Aminopropylon as a simple

salt.[1] It is a lipophilic base with a specific pKa profile.[1] Its solubility is governed by the

protonation state of its tertiary dimethylamino group.[1] At neutral or basic pH (physiological

conditions), the molecule exists largely in its unionized, hydrophobic form, leading to

precipitation.[1]

Physicochemical Profile
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Property Value Implication for Solubility

CAS Number 3690-04-8 Unique Identifier

Molecular Weight 302.37 g/mol
Moderate size, kinetics are

diffusion-limited

Key Functional Group
Dimethylamino (Tertiary

Amine)
pH-dependent solubility switch

LogP (Predicted) ~1.5 - 2.0

Lipophilic; prefers organic

solvents or acidic aqueous

media

pKa (Base) ~8.5 - 9.0 (Est.[1][2] for amine)
Soluble below pH 6.0;

Precipitates > pH 7.0

Troubleshooting Guide (Q&A Format)
Issue 1: "I added Aminopropylon directly to water/PBS,
and it formed a cloudy suspension/precipitate."
Diagnosis:pH Mismatch. You are likely working at pH 7.0–7.4 (PBS).[1] At this pH, the

dimethylamino group is partially deprotonated (neutral), and the pyrazolone core drives the

molecule to aggregate due to hydrophobic effects.[1]

The Fix:

Acidification Strategy: Do not use neutral water. Prepare a 0.1 M HCl or 1% Acetic Acid

vehicle.[1] The amine will protonate (

), becoming ionic and highly water-soluble.[1]

Cosolvent Strategy: If the experiment tolerates it, predissolve in DMSO (Dimethyl Sulfoxide)

or Ethanol before adding to the aqueous phase.[1]

Issue 2: "My stock solution in DMSO precipitated when I
diluted it into cell culture media."
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Diagnosis:The "Crash-Out" Effect. This is a classic solvent-shift precipitation.[1]

Solubility Drop: You moved from a high-solubility environment (DMSO) to a low-solubility

environment (Media, pH 7.4).[1]

Salt Effect: The high ionic strength of culture media (salts) reduces the solubility of organic

compounds ("salting out").[1]

The Fix:

Step-Wise Dilution: Do not add the DMSO stock directly to the bulk media.[1] Perform an

intermediate dilution in PBS (pH adjusted to 6.5 if possible) or add the stock slowly while

vortexing the media to prevent local high concentrations.

Limit Concentration: Ensure the final concentration is below the thermodynamic solubility

limit for pH 7.4 (likely < 100 µM).

Issue 3: "Can I autoclave Aminopropylon solutions?"
Diagnosis:Thermal Instability Risk. Aminopropylon contains an amide linkage and a

pyrazolone ring.[1]

Amide Hydrolysis: High heat + water can hydrolyze the amide bond, breaking the molecule

into its pyrazolone precursor and dimethylaminopropionic acid.

Oxidation: Pyrazolones are sensitive to oxidative degradation at high temperatures.[1]

The Fix:

Sterile Filtration:Never autoclave.[1] Use a 0.22 µm PVDF or PES syringe filter.[1]

Validated Protocol: Preparation of High-
Concentration Stock
This protocol ensures stability and solubility for in vitro assays.[1]

Reagents Required[1]
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Aminopropylon (Solid)[1][2]

DMSO (Anhydrous, Cell Culture Grade)[1]

1.0 M HCl (Optional, for aqueous stock)[1]

Method A: Organic Stock (Preferred for Stability)[1]
Weighing: Weigh 30.2 mg of Aminopropylon.

Solvation: Add 1.0 mL of anhydrous DMSO.

Vortexing: Vortex vigorously for 30 seconds.

Observation: Solution should be clear and colorless/pale yellow.[1]

Concentration: This yields a 100 mM stock.[1]

Storage: Aliquot into amber vials (light sensitive) and store at -20°C.

Shelf Life: ~3 months.[1] Avoid repeated freeze-thaw cycles.[1]

Method B: Aqueous Stock (For Immediate Use)[1]
Weighing: Weigh 30.2 mg of Aminopropylon.

Acidification: Add 900 µL of ultrapure water. Note: It will likely not dissolve yet.[1]

Activation: Add 1.0 M HCl dropwise (approx. 50-100 µL) while vortexing until the solution

clears.

Final Adjustment: Adjust volume to 1.0 mL with water.

Warning: Check pH.[1] If you neutralize this stock back to pH 7.0, it will precipitate. Keep it

acidic (pH 4-5).

Visualization: Solubility Decision Logic
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The following diagram illustrates the decision matrix for solubilizing Aminopropylon based on

the intended application.

Start: Solid Aminopropylon

Intended Application?

In Vivo (Animal) In Vitro (Cell Culture) Analytical (HPLC/MS)

Check pH Tolerance Prepare 100mM Stock
in 100% DMSO

Dissolve in Initial
Mobile Phase (MeOH/Water)

Use Acidified Saline
(pH 4.5 - 5.0)

IV/IP (Low Vol)

Use Formulation:
5% DMSO + 40% PEG400 + Saline

Oral/IP (High Vol)

Dilute into Media
(Final DMSO < 0.5%)

Precipitation Observed?

Proceed to Assay

Clear

Reduce Conc. OR
Switch to Acidic Stock

Cloudy

Click to download full resolution via product page

Caption: Decision tree for Aminopropylon vehicle selection based on experimental

constraints. Note the critical divergence between aqueous acidification and organic cosolvent

strategies.
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Molecular Mechanism of Solubility
The diagram below details the protonation event that drives aqueous solubility.[1]

Neutral Form
(pH > 8.0)

Hydrophobic/Precipitate

Protonated Form
(pH < 6.0)

Water Soluble (Cationic)

  Protonation of
Dimethylamino Group

+ H+ (Acid)

Click to download full resolution via product page

Caption: The solubility switch mechanism. The tertiary amine accepts a proton in acidic

conditions, converting the lipophilic molecule into a soluble cation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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